Cas no 371-24-4 (ethyl (2E)-4-fluorobut-2-enoate)

• Product Name: ethyl (2E)-4-fluorobut-2-enoate
• CAS No: 371-24-4
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 921990
• PubChem ID: 5899037
• Update Time: 2025-04-19

ethyl (2E)-4-fluorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-4-fluorobut-2-enoate
• Ethyl 4-fluorocrotonate
• [6-chloro-2-(4-chloro-phenyl)-pyrimidin-4-yl]-acetic acid ethyl ester
• Ethyl 2-(6-chloro-2-(4-chlorophenyl)pyrimidin-4-yl)acetate
• Ethyl-4-chlor-2-(4-chlorphenyl)-pyrimidin-6-ylacetat
• Ethyl-4-fluorocrotonat
• HC210442
• KB-252229
• 2-Butenoic acid, 4-fluoro-, ethyl ester
• EN300-1590659
• Ethyl(2E)-4-fluorobut-2-enoate
• SCHEMBL1700191
• DS-011051
• 37746-77-3
• Ethyl (e)-4-fluoro-2-butenoate
• DB-141736
• AKOS040805017
• 371-24-4
• CROTONIC ACID, 4-FLUORO-, ETHYL ESTER
• NSC 24561
• ethyl (E)-4-fluorobut-2-enoate

• MDL： MFCD01734039
• Inchi： 1S/C6H9FO2/c1-2-9-6(8)4-3-5-7/h3-4H,2,5H2,1H3/b4-3+
• InChI Key： FUQNDTQEJQPNFY-ONEGZZNKSA-N
• SMILES： FC/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 132.05867
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.07520